![molecular formula C18H11FN2OS B604521 (E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile CAS No. 328071-33-6](/img/structure/B604521.png)
(E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile, also known as FLT3 inhibitor, is a chemical compound that has been extensively studied for its potential use in the treatment of cancer. FLT3 inhibitor is a small molecule that targets the FLT3 receptor, which is frequently mutated in acute myeloid leukemia (AML) and other hematological malignancies.
Mechanism of Action
(E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile inhibitor works by selectively binding to the this compound receptor, which is frequently mutated in AML and other hematological malignancies. This compound mutations result in constitutive activation of the receptor, leading to increased cell proliferation and survival. This compound inhibitor blocks the activity of the mutant this compound receptor, thereby inhibiting the growth and survival of cancer cells.
Biochemical and Physiological Effects
This compound inhibitor has been shown to have several biochemical and physiological effects on cancer cells. It inhibits the activity of the this compound receptor, leading to decreased cell proliferation and survival. This compound inhibitor also induces apoptosis, or programmed cell death, in this compound-mutant AML cells. Additionally, this compound inhibitor has been shown to modulate the immune system by enhancing the activity of natural killer cells and T cells.
Advantages and Limitations for Lab Experiments
(E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile inhibitor has several advantages for lab experiments, including its selective targeting of this compound-mutant cells and its potential to enhance the efficacy of other therapies. However, this compound inhibitor also has some limitations, including its potential toxicity and the development of drug resistance in some patients.
Future Directions
For (E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile inhibitor research include the development of more potent and selective inhibitors, the identification of biomarkers that can predict response to therapy, and the exploration of combination therapies that can enhance the efficacy of this compound inhibitor. Additionally, this compound inhibitor may have potential applications in other cancer types beyond AML, and further research is needed to explore these possibilities.
Synthesis Methods
The synthesis of (E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile inhibitor involves several steps, including the preparation of the starting materials, the thiazole and hydroxyphenyl precursors, and the subsequent coupling reaction to form the final product. The detailed synthesis method has been described in several research articles, and it involves the use of various reagents and solvents under controlled conditions.
Scientific Research Applications
(E)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile inhibitor has been extensively studied in preclinical and clinical settings for its potential use in the treatment of AML and other hematological malignancies. Several research studies have shown that this compound inhibitor can effectively inhibit the growth and proliferation of this compound-mutant AML cells both in vitro and in vivo. This compound inhibitor has also been shown to enhance the efficacy of chemotherapy and other targeted therapies in AML.
Properties
IUPAC Name |
(E)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11FN2OS/c19-15-5-3-13(4-6-15)17-11-23-18(21-17)14(10-20)9-12-1-7-16(22)8-2-12/h1-9,11,22H/b14-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJTVQDUUEMDNTM-NTEUORMPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11FN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.